4-((5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile

• IUPAC Name: 4-[[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]amino]benzonitrile
• InChI: InChI=1S/C14H10N6O/c1-9-18-14(21-20-9)12-7-16-8-17-13(12)19-11-4-2-10(6-15)3-5-11/h2-5,7-8H,1H3,(H,16,17,19)
• InChI Key: RJYSWLKYKXFVEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN=CN=C2NC3=CC=C(C=C3)C#N
• Molecular Formula: C14H10N6O
• Molecular Weight: 278.27 g/mol

Description

4-((5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile, commonly known as MOB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MOB is a small molecule that is composed of several functional groups, including a pyrimidine ring, an oxadiazole ring, and a benzonitrile group. This compound has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Chemical Synthesis and Structural Modification

The synthesis of compounds containing the 1,2,4-oxadiazol and pyrimidinyl motifs, akin to 4-((5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile, is central to exploring novel chemical entities with potential biological activities. For instance, the preparation of pyrimidine-linked pyrazole heterocyclics via microwave irradiative cyclocondensation has been studied for their insecticidal and antibacterial potentials, showcasing the utility of such structural frameworks in developing agents against microbial pathogens and pests (Deohate & Palaspagar, 2020). This highlights the broader applicability of compounds featuring 1,2,4-oxadiazol rings in synthesizing derivatives for varied biological activities.

Biological Activity Investigation

Compounds incorporating the 1,2,4-oxadiazol ring, similar to the core structure , have been synthesized and evaluated for their biological activities, including antibacterial and antifungal effects. This research avenue opens up potential therapeutic applications for novel compounds. For instance, synthesis of 6-oxopyrimidin-1(6H)-yl benzamide derivatives and their evaluation for antibacterial and cytotoxic activity present a compelling case for the exploration of such molecules in medical chemistry, indicating a promising scope for antimicrobial and anticancer research (Devarasetty et al., 2016).

Anticancer and Anti-inflammatory Potential

The design and synthesis of novel compounds bearing structural similarities to this compound for anticancer and anti-inflammatory applications underscore the potential pharmaceutical significance of such molecules. Research efforts in this direction, such as the development of benzimidazole analogs endowed with oxadiazole aiming at selective cyclooxygenase-2 (COX-2) inhibitor activity, demonstrate the therapeutic prospects in cancer and inflammation management (Rathore et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to targetperoxisome proliferator-activated receptors (PPARδ/β) . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in cellular differentiation, development, metabolism, and tumorigenesis .

Mode of Action

Compounds with similar structures have been reported to act asagonists for PPARδ/β . Agonists are substances that bind to a receptor and activate the receptor to produce a biological response. In this case, the compound may bind to PPARδ/β, activating these receptors, and leading to changes in gene expression .

Biochemical Pathways

Given its potential role as a pparδ/β agonist , it may influence pathways related to cellular differentiation, development, metabolism, and tumorigenesis .

Result of Action

As a potential pparδ/β agonist , it may influence gene expression related to cellular differentiation, development, metabolism, and tumorigenesis .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially affect the compound’s stability and interaction with its target .